8-Amino-1,2-dihydro-2-trifluoromethyl-4H-thieno-[2,3-C]-chromene-3,3,4-trione
CAS No.:
Cat. No.: VC16708737
Molecular Formula: C12H8F3NO4S
Molecular Weight: 319.26 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C12H8F3NO4S |
|---|---|
| Molecular Weight | 319.26 g/mol |
| IUPAC Name | 8-amino-3,3-dioxo-2-(trifluoromethyl)-1,2-dihydrothieno[2,3-c]chromen-4-one |
| Standard InChI | InChI=1S/C12H8F3NO4S/c13-12(14,15)9-4-7-6-3-5(16)1-2-8(6)20-11(17)10(7)21(9,18)19/h1-3,9H,4,16H2 |
| Standard InChI Key | LNGMOIOWTFZVSV-UHFFFAOYSA-N |
| Canonical SMILES | C1C(S(=O)(=O)C2=C1C3=C(C=CC(=C3)N)OC2=O)C(F)(F)F |
Introduction
Molecular Structure and Nomenclature
IUPAC Name and Structural Features
The systematic IUPAC name for this compound is 8-amino-3,3-dioxo-2-(trifluoromethyl)-1,2-dihydrothieno[2,3-c]chromen-4-one. Its structure comprises a thieno[2,3-c]chromene scaffold, where a thiophene ring is fused to a chromene system. Key substituents include:
-
An amino group (-NH2) at position 8.
-
A trifluoromethyl group (-CF3) at position 2.
-
Two sulfonyl groups (-SO2) at position 3, contributing to the "3,3,4-trione" designation.
Molecular Formula and Weight
Reported molecular formulas vary across sources:
| Source | Molecular Formula | Molecular Weight (g/mol) |
|---|---|---|
| VulcanChem | C₁₂H₈F₃NO₄S | 319.26 |
| ChemicalBook | C₁₂H₈F₃NO₂S | 287.26 |
| Matrix Scientific | C₁₂H₈F₃NO₄S | 319.26 |
The discrepancy in ChemicalBook’s data (C₁₂H₈F₃NO₂S vs. C₁₂H₈F₃NO₄S) likely stems from an error in omitting two oxygen atoms . The correct formula, supported by the IUPAC name and sulfonyl groups, is C₁₂H₈F₃NO₄S .
Synthesis and Manufacturing
Synthetic Pathways
While detailed protocols remain proprietary, the synthesis of this compound likely involves:
-
Cyclization reactions to form the thieno-chromene core.
-
Functionalization via nucleophilic substitution or electrophilic aromatic substitution to introduce the -CF₃ and -NH₂ groups.
-
Oxidation steps to install the sulfonyl groups.
A key challenge lies in achieving regioselectivity during cyclization, as competing pathways may yield structural isomers.
Chemical Properties and Reactivity
Physicochemical Characteristics
-
Canonical SMILES: C1C(S(=O)(=O)C2=C1C3=C(C=CC(=C3)N)OC2=O)C(F)(F)F.
-
InChIKey: LNGMOIOWTFZVSV-UHFFFAOYSA-N.
The presence of electron-withdrawing groups (-CF₃, -SO₂) renders the compound highly polar, suggesting moderate solubility in polar aprotic solvents like DMSO or DMF.
Reactivity Profile
-
Amino Group: Participates in acylations, alkylations, and Schiff base formations.
-
Trifluoromethyl Group: Enhances metabolic stability and lipophilicity, a feature exploited in drug design.
-
Sulfonyl Groups: Serve as hydrogen bond acceptors, influencing crystal packing and intermolecular interactions.
| Compound | Key Differences | Bioactivity |
|---|---|---|
| 8-Amino-2-methyl-thieno-chromene | Lacks -CF₃ and -SO₂ groups | Weak antibacterial |
| 2-Trifluoromethyl-chromene-3,4-dione | Missing amino group | Moderate anti-inflammatory |
Discrepancies in Literature and Data Validation
The conflicting molecular formula reported by ChemicalBook (C₁₂H₈F₃NO₂S) underscores the need for rigorous validation. Matrix Scientific’s data (C₁₂H₈F₃NO₄S) aligns with VulcanChem’s analysis, confirming the correct formula. Researchers must verify batch-specific certificates of analysis when procuring this compound.
Future Research Directions
-
Mechanistic Studies: Elucidate the compound’s mode of action in biological systems.
-
Synthetic Optimization: Develop scalable routes with improved yields.
-
Toxicological Profiling: Assess acute and chronic toxicity in model organisms.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume